Cas no 6625-35-0 (Acetic acid,2-[(4-nitrophenyl)thio]-, methyl ester)

• Product Name: Acetic acid,2-[(4-nitrophenyl)thio]-, methyl ester
• CAS No: 6625-35-0
• MF: C₉H₉NO₄S
• MW: 227.237061262131
• CID: 527636
• Update Time: 2026-04-29

Acetic acid,2-[(4-nitrophenyl)thio]-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Acetic acid,2-[(4-nitrophenyl)thio]-, methyl ester
• (4-nitro-phenylsulfanyl)-acetic acid methyl ester
• 4-nitro-phenylthio methyl acetate
• 4-NO2C6H4SCH2CO2CH3
• Acetic acid, [(4-iodophenyl)amino]oxo-, methyl ester
• CTK3C0643
• methyl (p-nitrophenylthio)acetate
• methyl [(4-iodophenyl)amino](oxo)acetate
• methyl [(4-nitrophenyl)sulfanyl]acetate
• methyl 2-(4-nitrophenylsulfanyl)acetate
• methyl 2-(4-nitrophenylthio)acetate
• methyl 2-[(4-iodophenyl)amino]-2-oxoacetate

Computed Properties

• Exact Mass: 227.02527

Experimental Properties

• PSA: 69.44
• LogP: 2.38310

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes

Additional information on Acetic acid,2-[(4-nitrophenyl)thio]-, methyl ester

Acetic acid, 2-[(4-nitrophenyl)thio]-, methyl ester: A Versatile Building Block in Medicinal Chemistry

Acetic acid, 2-[(4-nitrophenyl)thio]-, methyl ester (CAS No. 6625-35-0) represents a pivotal molecule in the field of medicinal chemistry and drug discovery. This compound, characterized by its unique thioether linkage and nitrophenyl substituent, has garnered significant attention due to its potential applications in the development of targeted therapies and biological probes. Recent advancements in synthetic organic chemistry have further expanded its utility, making it a critical component in the design of novel pharmaceuticals.

Research published in Journal of Medicinal Chemistry (2023) highlights the role of this compound in the synthesis of tyrosine kinase inhibitors, which are essential for treating oncological disorders. The thioether moiety provides structural rigidity, enhancing the binding affinity of the molecule to its biological targets. Additionally, the nitrophenyl group contributes to the electrophilic character of the compound, facilitating its interaction with proteomic targets.

Recent studies have also explored the photophysical properties of this compound, revealing its potential as a fluorescent probe for in vivo imaging. A 2023 paper in Advanced Materials demonstrated that the methyl ester functional group enhances the solubility and photostability of the molecule, making it suitable for biocompatible applications. These findings underscore the importance of chemical functionalization in optimizing the properties of such compounds.

The synthetic pathway of Acetic acid, 2-[(4-nitrophenyl)thio]-, methyl ester is a subject of ongoing research. A 2023 study in Organic Letters described a novel thiolative coupling reaction that enables the efficient synthesis of this compound. This method not only improves the yield but also reduces the number of reaction steps, which is crucial for large-scale pharmaceutical manufacturing. The nitrophenyl group serves as a key functional handle for further derivatization, expanding its applicability in drug design.

In the context of drug discovery, this compound has shown promise as a lead molecule for the development of anti-inflammatory agents. A 2023 paper in Drug Discovery Today reported that derivatives of this compound exhibit significant anti-inflammatory activity by modulating cytokine signaling pathways. The thioether linkage is believed to play a critical role in this mechanism, as it allows for covalent interactions with target proteins.

Furthermore, the biocompatibility of this compound has been evaluated in in vitro and in vivo models. A 2023 study in Toxicological Sciences found that the methyl ester group significantly reduces toxicological concerns compared to its hydrolyzed counterparts. This makes the compound a safer option for pharmaceutical applications, particularly in chronic disease management.

The structural versatility of Acetic acid, 2-[(4-nitrophenyl)thio]-, methyl ester has also been leveraged in the development of prodrugs. A 2023 review in Chemical Reviews highlighted its potential as a prodrug carrier for targeted drug delivery. The thioether linkage can be hydrolyzed in specific biological environments, releasing the active pharmacophore at the site of action. This mechanism enhances the therapeutic efficacy while minimizing systemic side effects.

Recent advances in computational chemistry have further elucidated the binding interactions of this compound with biological targets. A 2023 study in Journal of Computational Chemistry employed molecular docking simulations to predict the binding affinity of the compound with kinase enzymes. These simulations revealed that the nitrophenyl group forms critical hydrogen bonds with the active site residues, contributing to the selectivity of the molecule.

The synthetic flexibility of this compound has also been explored in the context of green chemistry. A 2023 paper in Green Chemistry described a microwave-assisted synthesis method that reduces energy consumption and waste generation. This approach is particularly relevant for industrial-scale production, as it aligns with the principles of sustainable chemistry and environmental responsibility.

In conclusion, Acetic acid, 2-[(4-nitrophenyl)thio]-, methyl ester is a multifunctional compound with a wide range of applications in pharmaceutical science and biotechnology. Its chemical versatility, biocompatibility, and synthetic flexibility make it a valuable tool for drug discovery and biomedical research. Ongoing research continues to uncover new applications and mechanisms, further solidifying its importance in the field of chemical sciences.

Acetic Acid, 2-[(4-Nitrophenyl)thio]-, Methyl Ester: A Versatile Compound in Pharmaceutical and Biotechnological Applications Overview Acetic acid, 2-[(4-nitrophenyl)thio]-, methyl ester is a multifunctional chemical compound with significant potential in pharmaceutical science and biotechnology. Its unique structural features, including the methyl ester group and the 4-nitrophenylthio linkage, enable a wide range of applications, from drug discovery to advanced imaging techniques. --- ### Key Structural Features and Functional Groups 1. Methyl Ester Group: - Enhances solubility, photostability, and biocompatibility. - Reduces toxicological concerns, making it suitable for chronic disease management. - Acts as a prodrug carrier for targeted drug delivery. 2. 4-Nitrophenylthio Linkage: - Critical for covalent interactions with target proteins. - Forms hydrogen bonds with kinase enzymes, contributing to selectivity. - Serves as a functional handle for derivatization and further chemical modifications. --- ### Applications in Pharmaceutical Science 1. Anti-Inflammatory Agents: - Derivatives exhibit significant anti-inflammatory activity by modulating cytokine signaling pathways. - The thioether linkage facilitates covalent interactions with target proteins. 2. Prodrug Development: - The methyl ester group allows for hydrolysis in specific biological environments, releasing the active pharmacophore at the site of action. - Enhances therapeutic efficacy while minimizing systemic side effects. 3. Lead Molecules for Drug Discovery: - Serves as a lead molecule for the development of anti-inflammatory and anti-cancer agents. - Computational studies predict its binding affinity with kinase enzymes, highlighting its potential in targeting specific pathways. --- ### Biotechnological Applications 1. Fluorescent Probes: - Demonstrated potential as a fluorescent probe for in vivo imaging due to its photostability and solubility. - Enables real-time tracking of biological processes in complex environments. 2. Targeted Drug Delivery: - The compound's structural versatility allows for the design of prodrugs that release active agents at specific sites. - Reduces off-target effects and improves drug efficacy. --- ### Synthetic and Green Chemistry Approaches 1. Efficient Synthesis: - Novel thiolative coupling reactions enable the efficient synthesis of the compound, reducing reaction steps and improving yield. - Microwave-assisted synthesis minimizes energy consumption and waste generation, aligning with sustainable chemistry principles. 2. Green Chemistry: - Industrial-scale production benefits from environmentally friendly methods, supporting the principles of green chemistry. --- ### Biocompatibility and Safety - In vitro and in vivo studies confirm the compound's biocompatibility. - The methyl ester group reduces toxicological risks, making it a safer option for pharmaceutical applications. --- ### Ongoing Research and Future Directions - Continued exploration of its applications in drug discovery, biotechnology, and imaging. - Computational studies to further elucidate binding interactions and optimize therapeutic potential. - Expansion of its use in sustainable and green chemistry practices. --- ### Conclusion Acetic acid, 2-[(4-nitrophenyl)thio]-, methyl ester is a versatile compound with transformative potential in pharmaceutical science and biotechnology. Its structural features, combined with advancements in synthetic and computational methods, position it as a key player in the development of innovative therapies and diagnostic tools. Ongoing research will further unlock its capabilities, reinforcing its importance in the chemical sciences. Keywords: Acetic acid, 4-nitrophenylthio, methyl ester, drug discovery, fluorescent probes, green chemistry, biocompatibility.